Cas no 103095-31-4 (Benzene, 1,2-diethyl-4-nitro-)

Benzene, 1,2-diethyl-4-nitro- structure
Benzene, 1,2-diethyl-4-nitro- structure
Product Name:Benzene, 1,2-diethyl-4-nitro-
CAS No:103095-31-4
MF:C10H13NO2
MW:179.215722799301
CID:1135704
PubChem ID:14595944
Update Time:2025-04-20

Benzene, 1,2-diethyl-4-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1,2-diethyl-4-nitro-
    • 1,2-diethyl-4-nitrobenzene
    • di-ethyl-p-nitrobenzene
    • GUYZIRVMQNZWDJ-UHFFFAOYSA-N
    • SCHEMBL7566464
    • 103095-31-4
    • DTXSID80562035
    • Inchi: 1S/C10H13NO2/c1-3-8-5-6-10(11(12)13)7-9(8)4-2/h5-7H,3-4H2,1-2H3
    • InChI Key: GUYZIRVMQNZWDJ-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=CC(CC)=C(C=1)CC)=O

Computed Properties

  • Exact Mass: 179.094629g/mol
  • Monoisotopic Mass: 179.094629g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 179.22g/mol
  • XLogP3: 3.3
  • Topological Polar Surface Area: 45.8Ų
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